Cas no 406680-94-2 ((R)-N-Methyl-N-diphenylphosphino-1-(S)-2-diphenylphosphino)ferrocenylethylamine)

• Product Name: (R)-N-Methyl-N-diphenylphosphino-1-(S)-2-diphenylphosphino)ferrocenylethylamine
• CAS No: 406680-94-2
• MF: C₃₇H₃₅FeNP₂
• MW: 611.473032236099
• MDL: MFCD31630731
• CID: 328762
• PubChem ID: 329760488
• Update Time: 2025-07-01

(R)-N-Methyl-N-diphenylphosphino-1-(S)-2-diphenylphosphino)ferrocenylethylamine Chemical and Physical Properties

Names and Identifiers

• Ferrocene,1-(diphenylphosphino)-2-[(1R)-1-[(diphenylphosphino)methylamino]ethyl]-, (1R)-
• (R)-N-Methyl-N-diphenylphosphino-1-[(S)-2-diphenylphosphino)ferrocenyl]ethylamine
• (R)-1-[(S)-2-Diphenylphosphinoferrocenyl](N-Methyl)(N-diphenylphosphino)ethylaMine (R)-Me-Bophoz
• (R)-METHYL BOPHOZ
• (R)-N-Diphenylphosphino-N-methyl-[(S)-2-(diphenylphosphino)ferrocenyl]ethylamine, (R)-Methyl BoPhoz^t
• (1R)-1-(Diphenylphosphino)-2-[(1R)-1-[(diphenylphosphino)methylamino]ethyl]ferrocene
• (R)-1-(Diphenylphosphino)-2-[(1R)-1-[(diphenylphosphino)(methyl)amino]ethyl]ferrocene
• (R)-MET
• (R)-N-Diphenylphosphino-N-methyl-[(S)-2-(diphenylphosphino)ferrocenyl]ethylamine
• (S)-N-DIPHENYLPHOSPHINO-N-METHYL-[(R)-2-(DIPHENYLPHOSPHINO)FERROCENYL]ETHYLAMINE
• Methyl-BoPhoz
• (R,R)-Me-BoPhoz
• (R)-METHYL BOPHOZ(TM)
• (S)-METHYL BOPHOZ(TM)
• (R)-N-DIPHENYLPHOSPHINO-N-METHYL-[(S)-2-(DIPHENYLPHOSPHINO)FERROCENYL]ETHYLAMINE, (R)-METHYL BOPHOZ-
• (R)-N-Diphenylphosphino-N-methyl-[(S)-2-(diphenylphosphino)ferrocenyl]ethylamine, (R)-Methyl BoPhozTM
• (R)-N-Diphenylphosphino-N-methyl-(S)-2-(diphenylphosphino)ferrocenylüethylamine, (R)-Methyl BoPhoz
• (R)-1-[(Sp)-2-Diphenylphosphinoferrocenyl](N-methyl)(N-diphenylphosphino)ethylamine
• (R)-N-Methyl-N-diphenylphosphino-1-(S)-2-diphenylphosphino)ferrocenylethylamine

• MDL： MFCD31630731
• Inchi： 1S/C32H30NP2.C5H5.Fe/c1-33(35(30-20-10-4-11-21-30)31-22-12-5-13-23-31)26-25-27-15-14-24-32(27)34(28-16-6-2-7-17-28)29-18-8-3-9-19-29;1-2-4-5-3-1;/h2-24H,25-26H2,1H3;1-5H;
• InChI Key： AUOSBYDSIIBHRJ-UHFFFAOYSA-N
• SMILES： [C]1([C]([CH][CH][CH]1)CCN(C)P(C1C=CC=CC=1)C1=CC=CC=C1)P(C1C=CC=CC=1)C1=CC=CC=C1.[CH]1[CH][CH][CH][CH]1.[Fe] |^1:0,1,2,3,4,35,36,37,38,39|

Computed Properties

• Exact Mass: 611.15900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 41
• Rotatable Bond Count: 8
• Complexity: 576
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Odorless orange or yellow solid
• Melting Point: 108.7-113.6 °C
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 30.42000
• LogP: 6.95470
• Solubility: Insoluble in water and organic solvents
• Sensitiveness: Sensitive to air
• Vapor Pressure: No data available

(R)-N-Methyl-N-diphenylphosphino-1-(S)-2-diphenylphosphino)ferrocenylethylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Catalysts and Inorganic Chemicals Catalysts

Additional information on (R)-N-Methyl-N-diphenylphosphino-1-(S)-2-diphenylphosphino)ferrocenylethylamine

Introduction to (R)-N-Methyl-N-diphenylphosphino-1-(S)-2-diphenylphosphino)ferrocenylethylamine (CAS No. 406680-94-2)

The compound (R)-N-Methyl-N-diphenylphosphino-1-(S)-2-diphenylphosphino)ferrocenylethylamine, identified by its CAS number 406680-94-2, is a sophisticated organophosphorus derivative with significant applications in the field of chiral catalysis and pharmaceutical chemistry. This molecule, featuring a ferrocene core and dual phosphino groups, exhibits unique electronic and steric properties that make it a valuable tool in synthetic organic chemistry and medicinal research.

In recent years, the development of chiral phosphorus ligands has seen remarkable advancements, particularly in the context of asymmetric synthesis. The presence of both a phosphine and a phosphino group in this compound imparts exceptional steric and electronic tunability, enabling precise control over catalytic outcomes. This feature has been extensively explored in the synthesis of complex molecules, including those relevant to drug discovery.

One of the most compelling aspects of (R)-N-Methyl-N-diphenylphosphino-1-(S)-2-diphenylphosphino)ferrocenylethylamine is its ability to act as a highly efficient catalyst in various organic transformations. For instance, it has been employed in the asymmetric hydrogenation of ketones and imines, where it demonstrates superior enantioselectivity and catalytic activity. These properties are particularly advantageous in pharmaceutical applications, where high enantiomeric purity is often required.

The ferrocene moiety in this compound plays a crucial role in its catalytic behavior. Ferrocenes are known for their stability and ease of functionalization, making them ideal components in ligand design. The incorporation of ferrocene into the phosphorus-based ligand framework enhances the compound's solubility and reactivity, broadening its utility in synthetic protocols.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceuticals. Its unique structural features allow for selective binding to biological targets, making it a promising candidate for drug design. For example, researchers have explored its use in the synthesis of protease inhibitors, which are critical in treating various diseases, including cancer and infectious disorders.

The dual phosphino groups provide additional versatility to (R)-N-Methyl-N-diphenylphosphino-1-(S)-2-diphenylphosphino)ferrocenylethylamine, enabling its application in cross-coupling reactions such as Suzuki-Miyaura and Heck couplings. These reactions are fundamental in constructing complex organic molecules, including many pharmacologically active compounds. The ability to fine-tune both steric and electronic environments through these ligands offers chemists unprecedented control over reaction outcomes.

In conclusion, the compound (R)-N-Methyl-N-diphenylphosphino-1-(S)-2-diphenylphosphino)ferrocenylethylamine (CAS No. 406680-94-2) represents a significant advancement in the field of chiral organophosphorus chemistry. Its unique structural features and versatile catalytic properties make it an indispensable tool for synthetic chemists and pharmaceutical researchers alike. As research continues to uncover new applications for this compound, its importance in advancing chemical synthesis and drug development is likely to grow even further.